(2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one

• IUPAC Name: (E)-3-(1,3-benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one
• InChI: InChI=1S/C16H10Cl2O3/c17-11-3-4-12(13(18)8-11)14(19)5-1-10-2-6-15-16(7-10)21-9-20-15/h1-8H,9H2/b5-1+
• InChI Key: ONEJYZINQASUIA-ORCRQEGFSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)C=CC(=O)C3=C(C=C(C=C3)Cl)Cl
• Isomeric SMILES: C1OC2=C(O1)C=C(C=C2)/C=C/C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C16H10Cl2O3
• Molecular Weight: 321.2 g/mol

Description

(2E)-3-(2H-1,3-Benzodioxol-5-yl)-1-(2,4-dichlorophenyl)prop-2-en-1-one, also known as EMD 281014, is a chemical compound that belongs to the family of enones. It has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders.

Scientific Research Applications

Structural Characteristics

The compound has been extensively studied for its crystalline structure, showcasing the importance of hydrogen bonding and crystal packing effects. These structural analyses provide insights into the molecular geometry and intermolecular interactions, which are crucial for designing compounds with specific properties. For example, Jasinski et al. (2008) explored the structures of two chalcones derived from 1-(1,3-benzodioxol-5-yl)ethanone, highlighting the significance of π-π stacking interactions in stabilizing the crystal packing (Jasinski et al., 2008).

Synthesis and Crystal Structures

The synthesis and characterization of chalcone derivatives have been the subject of research, focusing on their crystal structures and Hirshfeld surface analysis. Such studies are pivotal for understanding the chemical reactivity and potential applications of these compounds in material science and pharmaceuticals. Salian et al. (2018) synthesized chalcone derivatives and analyzed their structures using single-crystal X-ray diffraction, contributing to the knowledge base on how different substituents affect the overall molecular structure (Salian et al., 2018).

Potential Applications

Research has also explored the potential applications of these compounds, including their photoinitiator properties for free radical polymerization. The ability to act as caged one-component Type II photoinitiators, as investigated by Kumbaraci et al. (2012), demonstrates the versatility of these compounds in polymer science, where controlled radical generation is crucial (Kumbaraci et al., 2012).